Cas no 2680847-96-3 (2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclopropane-1-carboxylic acid)

• Product Name: 2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclopropane-1-carboxylic acid
• CAS No: 2680847-96-3
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 5651590
• PubChem ID: 165907208
• Update Time: 2025-10-21

2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680847-96-3
• EN300-28279471
• 2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}cyclopropane-1-carboxylic acid
• 2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C13H19NO4/c1-2-6-18-13(17)14-5-3-4-9(8-14)10-7-11(10)12(15)16/h2,9-11H,1,3-8H2,(H,15,16)
• InChI Key： ZMXLJDGWWIKBIU-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1CN(C(=O)OCC=C)CCC1)=O

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclopropane-1-carboxylic acid

Introduction to 2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclopropane-1-carboxylic acid (CAS No. 2680847-96-3)

2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclopropane-1-carboxylic acid, identified by the CAS number 2680847-96-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines a cyclopropane ring with a piperidine moiety, further functionalized with an ester group and an allyl ether side chain. Such structural features make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The compound’s structural composition includes a cyclopropane-1-carboxylic acid backbone, which is known for its unique electronic properties and potential biological activities. The cyclopropane ring is a three-membered carbon heterocycle that often enhances the metabolic stability and binding affinity of molecules when incorporated into drug candidates. In this case, the cyclopropane unit is linked to a piperidin-3-yl group, which introduces a nitrogen-containing heterocycle that is commonly found in bioactive molecules. Piperidine derivatives are well-documented for their role in modulating various biological pathways, making them valuable scaffolds in drug discovery.

The presence of a prop-2-en-1-yloxy group further diversifies the chemical properties of this compound. This allyl ether moiety not only contributes to the molecule’s overall complexity but also offers potential for further derivatization, enabling the synthesis of analogues with tailored biological activities. The ester functionality at the position 1 of the piperidine ring (1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl) suggests that this compound could serve as a key intermediate in the synthesis of more complex pharmacophores. Ester groups are frequently employed in medicinal chemistry due to their versatility in forming amide bonds, which are prevalent in many bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of such structurally complex molecules in addressing unmet medical needs. The cyclopropane core, for instance, has been shown to improve oral bioavailability and metabolic stability, while the piperidine moiety can enhance binding interactions with biological targets. These features make 2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclopropane-1-carboxylic acid an intriguing candidate for further investigation.

In the context of contemporary pharmaceutical research, there is growing interest in developing small-molecule inhibitors that target post-translational modifications (PTMs) of proteins. PTMs play crucial roles in regulating cellular processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. The structural motifs present in 2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclopropane-1-carboxylic acid, particularly the combination of a cyclopropane ring and a piperidine scaffold, could potentially be leveraged to design inhibitors that modulate PTM-dependent signaling pathways.

Moreover, the allyl ether group provides a handle for chemical manipulation, allowing researchers to explore different functionalization strategies. For example, this moiety could be oxidized to an aldehyde or ketone, or undergo cross-coupling reactions to introduce additional substituents. Such modifications could enhance binding affinity or improve pharmacokinetic properties, making this compound a versatile building block for drug discovery campaigns.

The ester group at the position 1 of the piperidine ring also presents opportunities for further derivatization. Hydrolysis of this ester could yield a carboxylic acid derivative, which might exhibit different biological activities compared to the parent compound. Alternatively, amidation of the carboxylic acid could produce novel amides with enhanced solubility or target specificity. These possibilities underscore the synthetic flexibility of 2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclopropane-1-carboxylic acid.

Recent studies have demonstrated that cyclopropane-containing compounds exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The unique electronic environment of the cyclopropane ring can influence how these molecules interact with biological targets, potentially leading to novel mechanisms of action. Similarly, piperidine derivatives have been extensively studied for their role in modulating G-protein coupled receptors (GPCRs), kinases, and other enzymes involved in disease pathways.

The combination of these structural elements makes 2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclopropane-1-carboxylic acid a promising candidate for further exploration in medicinal chemistry. Researchers are increasingly leveraging computationally derived insights to identify promising scaffolds for drug development, and this compound aligns well with current trends toward structurally complex and biologically relevant molecules.

In summary,2-{1-(prop-2-en-1-yloxy)carbonylpiperidin}-3 -yl)cyclopropane - 1 - carboxylic acid (CAS No .2680847 -96 - 3 ) represents an exciting opportunity for pharmaceutical innovation . Its unique structural features , including the cyclop ropane ring , p iperidine moiety , prop - 2 en - 1 y loxy group , and ester functionality , offer numerous possibilities for further derivatization and exploration . As research continues to uncover new therapeutic targets and mechanisms , compounds like this one are poised to play a significant role in addressing some of today’s most pressing medical challenges .